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Compound of Interest

Compound Name:

1,3-Propanediamine, N,N'-

dimethyl-N-[3-

(methylamino)propyl]-

Cat. No.: B094046 Get Quote

This guide provides a comprehensive overview of the physical and chemical properties,

synthesis, and applications of two significant compounds in the fields of chemical synthesis and

pharmaceutical development: N'-[3-(dimethylamino)propyl]-N,N-dimethylpropane-1,3-diamine

(CAS 6711-48-4) and 6-Methoxy-2-benzoxazolinone (CAS 532-91-2). This document is

intended for researchers, scientists, and drug development professionals seeking detailed

technical information and practical insights.

Part 1: N'-[3-(dimethylamino)propyl]-N,N-
dimethylpropane-1,3-diamine (CAS 6711-48-4)
N'-[3-(dimethylamino)propyl]-N,N-dimethylpropane-1,3-diamine, also known by synonyms such

as 3,3'-Iminobis(N,N-dimethylpropylamine) and Tetramethyl-1,3-propylenetriamine, is a

versatile amine with applications in various chemical processes.[1][2]

Physicochemical Properties
A summary of the key physical and chemical properties of this compound is presented in the

table below.
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Property Value Reference

Molecular Formula C10H25N3 [1][2]

Molecular Weight 187.33 g/mol [1][3]

Appearance Colorless to pale yellow liquid [2][4]

Melting Point -78 °C [5][6]

Boiling Point 128-131 °C at 20 mm Hg [5][6]

Density 0.841 g/mL at 25 °C [5][6]

Refractive Index n20/D 1.449 [5][6]

Flash Point 96 °C [4]

Solubility
Soluble in water and various

organic solvents
[2]

Reactivity and Applications
The presence of multiple amine groups imparts basicity to the molecule, allowing it to function

as a nucleophile in chemical reactions.[2] Its primary applications include:

Reagent in Chemical Synthesis: It is used as a reagent in the synthesis of novel anticancer

agents, specifically antracenylisoxazole lexitropsin conjugates.[6] It also serves as a

tridentate ligand in the preparation of zinc complexes.[6]

Polymer Chemistry: This compound is part of a group of hindered amine light stabilizers

(HALS) that prevent the thermo-oxidative degradation of polymers like polypropylene.[6] It is

also used in the formulation of spray foam insulation and other polymer products to improve

surface cure and appearance.[4]

Proteomics Research: It is utilized as a biochemical for proteomics research.[7]

Safety and Handling
This compound is classified as a hazardous material. It is harmful if swallowed and toxic in

contact with skin.[3][4][8] It causes severe skin burns and eye damage.[3][4][8]
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Handling Precautions:

Work in a well-ventilated area.[9]

Wear suitable protective clothing, gloves, and eye/face protection.[5][9][10]

Avoid breathing vapors or mist.[4][10]

Wash hands thoroughly after handling.[9]

Store in a cool, dark, and inert atmosphere.[5] Keep containers tightly closed in a dry and

well-ventilated place.[10]

First Aid Measures:

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Consult a

physician.[10]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Call a physician immediately.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth. Immediately call a poison center or doctor.

[9]

Part 2: 6-Methoxy-2-benzoxazolinone (CAS 532-91-2)
6-Methoxy-2-benzoxazolinone (6-MBOA) is a heterocyclic compound with significant

applications in pharmaceutical development and other industries.[11][12] It is recognized for its

antioxidant properties and serves as a crucial intermediate in the synthesis of various

pharmaceuticals.[11]

Physicochemical Properties
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Property Value Reference

Molecular Formula C8H7NO3 [11][13][14][15][16]

Molecular Weight 165.15 g/mol [11][15]

Appearance
White to off-white crystalline

powder

Melting Point 151-157 °C [11][15]

Purity ≥ 98% (HPLC) [11]

Synthesis
An improved and simplified procedure for the synthesis of 6-Methoxy-2-benzoxazolinone has

been reported.[17][18][19] The synthesis involves the nitration of 3-methoxyphenol, followed by

reduction of the resulting 5-methoxy-2-nitrophenol, and subsequent fusion of the amine

hydrochloride with urea.[17][18][19] A further improvement in yield can be achieved by

conducting the condensation of 2-hydroxy-4-methoxyphenylammonium chloride with urea in a

1,3-butanediol solvent.[20][21]

Experimental Protocol for Synthesis:

Nitration: Dissolve 3-methoxyphenol in glacial acetic acid and cool to 0°C. Gradually add

nitric acid in glacial acetic acid. Allow the mixture to warm to room temperature and stand

overnight.

Isolation of 5-methoxy-2-nitrophenol: Filter the precipitated crystals and suspend them in

water. Steam distill the suspension to obtain 5-methoxy-2-nitrophenol. The product can be

recrystallized from ethanol as yellow needles.[18]

Reduction: The reduction of the nitro compound to the corresponding amine can be

performed using sodium dithionite.

Fusion with Urea: The resulting amine hydrochloride is fused with urea to yield 6-Methoxy-2-

benzoxazolinone.[17][18]

Diagram of Synthesis Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.tandfonline.com/doi/abs/10.1080/00021369.1975.10861646
https://www.jstage.jst.go.jp/article/bbb1961/39/3/39_3_683/_pdf
https://academic.oup.com/bbb/article-abstract/39/3/683/5973134
https://www.jstage.jst.go.jp/article/bbb1961/40/12/40_12_2413/_pdf
https://www.tandfonline.com/doi/abs/10.1080/00021369.1976.10862404
https://www.benchchem.com/product/b094046#cas-6711-48-4-physical-and-chemical-properties
https://www.benchchem.com/product/b094046#cas-6711-48-4-physical-and-chemical-properties
https://www.benchchem.com/product/b094046#cas-6711-48-4-physical-and-chemical-properties
https://www.benchchem.com/product/b094046#cas-6711-48-4-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

